Cas no 937-18-8 (methyl 4-cyano-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-cyano-1H-pyrrole-2-carboxylate
• CAS No: 937-18-8
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 797307
• PubChem ID: 10986409
• Update Time: 2025-05-24

methyl 4-cyano-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-cyano-1H-Pyrrole-2-carboxylic acid methyl ester
• 1H-Pyrrole-2-carboxylicacid, 4-cyano-, methyl ester
• 1H-Pyrrole-2-carboxylicacid,4-cyano-,methylester(9CI)
• methyl 4-cyano-1H-pyrrole-2-carboxylate
• EN300-1710094
• SCHEMBL3766521
• KLLCRUMWQRYULP-UHFFFAOYSA-N
• 1H-Pyrrole-2-carboxylic acid, 4-cyano-, methyl ester
• Methyl4-cyano-1H-pyrrole-2-carboxylate
• CS-0343314
• DTXSID60450749
• SB62453
• 937-18-8
• BS-51031
• FT-0733958
• AKOS022060340
• Z1255380431
• DA-32462

• Inchi： 1S/C7H6N2O2/c1-11-7(10)6-2-5(3-8)4-9-6/h2,4,9H,1H3
• InChI Key： KLLCRUMWQRYULP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=CN1)=O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.9Ų

Additional information on methyl 4-cyano-1H-pyrrole-2-carboxylate

Comprehensive Guide to Methyl 4-Cyano-1H-Pyrrole-2-Carboxylate (CAS No. 937-18-8): Properties, Applications, and Industry Insights

Methyl 4-cyano-1H-pyrrole-2-carboxylate (CAS No. 937-18-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative of pyrrole features a cyano group at the 4-position and a methoxycarbonyl group at the 2-position, creating unique reactivity patterns that make it valuable for drug discovery and material science applications. With molecular formula C₇H₆N₂O₂ and molecular weight 150.14 g/mol, this white to off-white crystalline powder exhibits remarkable stability under standard conditions.

Recent studies highlight the compound's role as a versatile building block in medicinal chemistry, particularly for developing kinase inhibitors and antimicrobial agents. The pyrrole core mimics bioactive natural products, while the electron-withdrawing cyano group enhances its participation in nucleophilic substitution reactions. Researchers are exploring its potential in cancer therapeutics, with particular interest in its ability to modulate protein-protein interactions – a hot topic in targeted drug delivery systems.

The synthesis of methyl 4-cyano-1H-pyrrole-2-carboxylate typically involves multi-step procedures starting from pyrrole derivatives. Modern green chemistry approaches are being developed to improve the atom economy of these processes, addressing growing industry demands for sustainable synthesis methods. Analytical characterization commonly employs HPLC, NMR spectroscopy (showing characteristic peaks at δ 7.5-8.0 ppm for pyrrolic protons), and mass spectrometry for quality control.

In material science, this compound serves as precursor for conducting polymers and organic semiconductors, with researchers investigating its electron-transport properties for OLED applications. The cyano group facilitates π-stacking interactions that enhance charge mobility, making it relevant for next-generation flexible electronics – a sector experiencing exponential growth according to market analysts.

Handling methyl 4-cyano-1H-pyrrole-2-carboxylate requires standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound shows good stability when stored in amber glass containers at 2-8°C under inert atmosphere, with typical shelf life exceeding 24 months when properly sealed.

The global market for pyrrole derivatives like CAS 937-18-8 is projected to grow at 6.2% CAGR through 2030, driven by expanding pharmaceutical R&D budgets and increasing demand for specialty chemicals. Manufacturers are responding with improved scale-up processes and custom synthesis services to meet diverse research needs. Recent patent filings demonstrate growing interest in this compound's derivatives for neurological disorders treatment.

From a regulatory perspective, methyl 4-cyano-1H-pyrrole-2-carboxylate currently falls outside major chemical control lists, though users should monitor evolving REACH compliance requirements. Analytical methods for detecting trace impurities have advanced significantly, with UHPLC-MS/MS now enabling parts-per-billion sensitivity – crucial for GMP manufacturing applications in the pharmaceutical sector.

Emerging applications include its use as a ligand in transition metal catalysis and as a fluorescent tag in bioimaging probes. The compound's structure-activity relationships are being systematically explored through computational chemistry and high-throughput screening platforms. These developments position 937-18-8 as an important tool in modern drug discovery pipelines and materials innovation.